3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-
Description
“3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-” is also known as N-Nitrosociprofloxacin . It is an N-nitroso derivative of Ciprofloxacin, which is a fluorinated quinolone antibacterial . The molecular formula is C17H17FN4O4 and the molecular weight is 360.34 .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring, which is a heterocyclic compound containing two fused benzene rings. The quinoline ring is substituted with a cyclopropyl group, a fluoro group, and a piperazinyl group .Physical And Chemical Properties Analysis
This compound has a melting point of >140°C (dec.) and a predicted boiling point of 656.2±55.0 °C. It has a predicted density of 1.62±0.1 g/cm3. It is slightly soluble in DMSO and is stored at -20°C under an inert atmosphere .Safety And Hazards
Users should avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be used. Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
CAS RN |
1234562-12-9 |
|---|---|
Product Name |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)- |
Molecular Formula |
C17H18FN3O3 |
Molecular Weight |
331.3415232 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[Carboxy-(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester](/img/structure/B1145743.png)
![3-Bromo-4-chloro-1H-pyrazolo[3,4-c]pyridine](/img/structure/B1145744.png)
